Cas no 1018069-81-2 (2H-1-Benzopyran-5-carboxamide, 3-[cyclobutyl[3-(5-fluoro-1H-indol-3-yl)propyl]amino]-8-fluoro-3,)

• Product Name: 2H-1-Benzopyran-5-carboxamide, 3-[cyclobutyl[3-(5-fluoro-1H-indol-3-yl)propyl]amino]-8-fluoro-3,
• CAS No: 1018069-81-2
• MF: C₃₃H₃₁Cl₂N₅O₃
• MW: 616.536945581436
• CID: 831044
• Update Time: 2025-04-19

2H-1-Benzopyran-5-carboxamide, 3-[cyclobutyl[3-(5-fluoro-1H-indol-3-yl)propyl]amino]-8-fluoro-3, Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-5-carboxamide, 3-[cyclobutyl[3-(5-fluoro-1H-indol-3-yl)propyl]amino]-8-fluoro-3,
• [4-chloro-3-[5-methyl-3-[4-(2-pyrrolidin-1-ylethoxy)anilino]-1,2,4-benzotriazin-7-yl]phenyl] benzoate,hydrochloride
• TG 100801 (Hydrochloride)
• CS-0786
• HY-10187
• KB-81091
• Phenol, 4-chloro-3-(5-methyl-3-((4-(2-(1-pyrrolidinyl)ethoxy)phenyl)amino)-1,2,4-benzotriazin-7-yl)-, 1-benzoate, hydrochloride (1:1)
• TG100801 Hydrochloride
• TG-100801 Hydrochloride
• UNII-PFJ9GB4R1J
• TG 100801 HCl
• TG 100801 Hydrochloride

• Inchi： 1S/C33H30ClN5O3.ClH/c1-22-19-24(28-21-27(13-14-29(28)34)42-32(40)23-7-3-2-4-8-23)20-30-31(22)36-33(38-37-30)35-25-9-11-26(12-10-25)41-18-17-39-15-5-6-16-39;/h2-4,7-14,19-21H,5-6,15-18H2,1H3,(H,35,36,38);1H
• InChI Key： VLWKPMDUDFMWBO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1=CC2C(C(C)=C1)=NC(=NN=2)NC1C=CC(=CC=1)OCCN1CCCC1)OC(C1C=CC=CC=1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 10

2H-1-Benzopyran-5-carboxamide, 3-[cyclobutyl[3-(5-fluoro-1H-indol-3-yl)propyl]amino]-8-fluoro-3, Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.